Cas no 1353998-12-5 ((R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353998-12-5
• MF: C₁₁H₂₂N₂O₂S
• MW: 246.369581699371
• CID: 2158404
• Update Time: 2025-05-23

(R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(2-amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-((2-aminoethyl)thio)pyrrolidine-1-carboxylate
• AM95505
• (R)-3-(2-aminoethylsulfanyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H22N2O2S/c1-11(2,3)15-10(14)13-6-4-9(8-13)16-7-5-12/h9H,4-8,12H2,1-3H3/t9-/m1/s1
• InChI Key： WDXSGKKGEFFQKF-SECBINFHSA-N
• SMILES： S(CCN)[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353998-12-5)

(R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1353998-12-5, has garnered considerable attention due to its potential applications in drug development and biologically active molecule synthesis.

The molecular structure of (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester consists of a pyrrolidine core substituted with a 2-aminoethylsulfanyl group and a tert-butyl ester moiety. This configuration imparts distinct chemical and pharmacological characteristics, making it a valuable intermediate in the synthesis of complex molecules. The stereochemistry, specifically the (R) configuration, plays a crucial role in determining its biological activity and interaction with target receptors.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The enantiomeric purity of (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is essential for ensuring the efficacy and safety of drug candidates. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess, which is critical for optimizing pharmacokinetic profiles and minimizing side effects.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The pyrrolidine scaffold is a common motif in many drugs, including those used to treat neurological disorders, infectious diseases, and cancer. The presence of the 2-aminoethylsulfanyl group enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

Recent studies have highlighted the potential of (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester as a key intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including inflammation and cell signaling. Inhibiting these enzymes has been shown to be effective in treating conditions such as HIV/AIDS, cancer, and autoimmune diseases. The tert-butyl ester group provides a handle for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs.

The synthesis of (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical outcome. These methods are critical for producing pharmaceutical-grade materials that meet stringent regulatory requirements.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo. Preclinical research has demonstrated its potential as a lead compound for further drug development. The ability to modulate biological pathways with high specificity makes it an attractive candidate for therapeutic intervention. Additionally, its structural features suggest that it may exhibit low toxicity profiles, which is an important consideration in drug design.

In conclusion, (R)-3-(2-Amino-ethylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353998-12-5) is a versatile and promising compound with significant implications in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the next generation of therapeutics.